FL442

• Molecular Formula: C15H13F3N2O
• Molecular Weight: 294.27 g/mol
• InChI: InChI=1S/C15H13F3N2O/c16-15(17,18)12-7-9(5-6-10(12)8-19)14-11-3-1-2-4-13(11)21-20-14/h5-7,11,13H,1-4H2
• InChIKey: KWOXBSUGDNAEGP-UHFFFAOYSA-N

FL442: Nonsteroidal Androgen Receptor Modulator

FL442 (4-(3a,4,5,6,7,7a-hexahydro-benzo[d]isoxazol-3-yl)-2-(trifluoromethyl)benzonitrile; CAS: 1431166-12-9) is a novel, nonsteroidal, small-molecule androgen receptor (AR) modulator derived from a cycloalkane[d]isoxazole pharmacophore [1]. Its molecular formula is C₁₅H₁₃F₃N₂O with a molecular weight of 294.27 g/mol . Unlike steroidal antiandrogens, FL442 exhibits a unique preclinical profile characterized by potent antagonistic activity against AR-dependent prostate cancer cells, activity against certain drug-resistant AR mutants, and favorable pharmacokinetic properties in murine models [1].

✓ Nonsteroidal cycloalkane[d]isoxazole AR modulator

✓ Maintains antagonist activity at enzalutamide-resistant AR F876L

✓ Preferential prostate tissue accumulation in murine model

• [1] Poutiainen PK, Huhtala T, Jääskeläinen T, Petsalo A, Küblbeck J, Kaikkonen S, Palvimo JJ, Raunio H, Närvänen A, Peräkylä M, Juvonen RO, Honkakoski P, Laatikainen R, Pulkkinen JT. Preclinical pharmacology of FL442, a novel nonsteroidal androgen receptor modulator. Mol Cell Endocrinol. 2014 Apr 25;387(1-2):8-18. doi: 10.1016/j.mce.2014.02.008. PMID: 24565895. View Source

Why Generic AR Antagonist Substitution Fails for FL442

Procurement decisions for AR-targeted research compounds cannot be based solely on class membership due to critical differences in pharmacophore structure, resistance profile, and tissue distribution. FL442 belongs to a specific cycloalkane[d]isoxazole class distinct from the structures of bicalutamide and enzalutamide [1]. This structural distinction translates to a divergent biological profile: FL442 retains antagonist activity against the clinically relevant AR F876L mutant, which confers resistance to enzalutamide, and, unlike bicalutamide, does not exhibit partial agonist activity in AR-overexpressing VCaP cells [1]. Furthermore, FL442 demonstrates pronounced, preferential accumulation in prostate tissue, a property not uniformly shared across all AR modulators [1]. These key differentiators preclude simple interchangeability with other AR antagonists and necessitate a specific procurement strategy.

Property

FL442 (Target)

Generic AR Antagonist

Pharmacophore

Cycloalkane[d]isoxazole

Bicalutamide / Enzalutamide class

AR F876L Response

Reported antagonist activity

May shift to agonist (enzalutamide)

Tissue Distribution

Reported prostate accumulation

Variable; may not preferentially accumulate

• [1] Poutiainen PK, Huhtala T, Jääskeläinen T, Petsalo A, Küblbeck J, Kaikkonen S, Palvimo JJ, Raunio H, Närvänen A, Peräkylä M, Juvonen RO, Honkakoski P, Laatikainen R, Pulkkinen JT. Preclinical pharmacology of FL442, a novel nonsteroidal androgen receptor modulator. Mol Cell Endocrinol. 2014 Apr 25;387(1-2):8-18. doi: 10.1016/j.mce.2014.02.008. PMID: 24565895. View Source

FL442 Evidence: Differentiation from Bicalutamide and Enzalutamide

Enzalutamide-Resistant AR F876L Antagonism

FL442 maintains its antiandrogenic activity against the AR F876L mutant, which is known to confer strong resistance to enzalutamide. While the study demonstrates that enzalutamide becomes an agonist for this mutant, FL442 continues to function as an antagonist, effectively inhibiting its transcriptional activity [1].

F876L Antagonism

Head-to-head

FL442: antagonist
Enzalutamide: agonist

Supports enzalutamide-resistance AR model context

HEK293 cells, 10 µM each

Evidence Dimension	Antiandrogenic activity against AR F876L mutant
Target Compound Data	Maintains antagonist activity
Comparator Or Baseline	Enzalutamide: Switches from antagonist to agonist for AR F876L
Quantified Difference	Qualitative difference in functional outcome (antagonist vs. agonist)
Conditions	Transcriptional activation assays in HEK293 cells expressing AR F876L mutant, treated with 10 μM enzalutamide and 10 μM FL442 [1]

Why This Matters

This data is critical for researchers studying acquired resistance to enzalutamide, as FL442 provides a tool compound that remains active against a clinically relevant resistance mutation.

• [1] Poutiainen PK, Huhtala T, Jääskeläinen T, Petsalo A, Küblbeck J, Kaikkonen S, Palvimo JJ, Raunio H, Närvänen A, Peräkylä M, Juvonen RO, Honkakoski P, Laatikainen R, Pulkkinen JT. Preclinical pharmacology of FL442, a novel nonsteroidal androgen receptor modulator. Mol Cell Endocrinol. 2014 Apr 25;387(1-2):8-18. doi: 10.1016/j.mce.2014.02.008. PMID: 24565895. View Source

No Partial Agonist Activity in VCaP Cells

In contrast to bicalutamide, which demonstrates partial agonist activity and stimulates the growth of VCaP prostate cancer cells that overexpress AR, FL442 does not exhibit this stimulatory effect [1].

Partial Agonism

Head-to-head

FL442: no stimulation
Bicalutamide: stimulates growth

Reported lack of partial agonism in AR-overexpressing context

VCaP cells, 10 µM

Evidence Dimension	Stimulation of AR-overexpressing VCaP prostate cancer cell growth
Target Compound Data	No significant stimulation observed
Comparator Or Baseline	Bicalutamide: Exhibits partial agonist activity, stimulating cell growth
Quantified Difference	Qualitative difference in functional outcome (no stimulation vs. stimulation)
Conditions	Cell viability assays in VCaP cells, which express high levels of AR, treated with 10 μM of bicalutamide and FL442 [1]

Why This Matters

This lack of partial agonism in an AR-overexpressing cellular context differentiates FL442 from bicalutamide and may be relevant for studies of advanced prostate cancer where AR is frequently upregulated.

• [1] Poutiainen PK, Huhtala T, Jääskeläinen T, Petsalo A, Küblbeck J, Kaikkonen S, Palvimo JJ, Raunio H, Närvänen A, Peräkylä M, Juvonen RO, Honkakoski P, Laatikainen R, Pulkkinen JT. Preclinical pharmacology of FL442, a novel nonsteroidal androgen receptor modulator. Mol Cell Endocrinol. 2014 Apr 25;387(1-2):8-18. doi: 10.1016/j.mce.2014.02.008. PMID: 24565895. View Source

LNCaP Antiproliferative Efficacy

FL442 demonstrates equivalent antiproliferative efficacy to the clinically established antiandrogens bicalutamide and enzalutamide in the AR-dependent LNCaP prostate cancer cell line [1]. This establishes its baseline potency against a standard preclinical model.

LNCaP Antiproliferation

Head-to-head

Equal inhibition efficiency vs bicalutamide & enzalutamide

Comparable AR-pathway inhibition context

LNCaP cells; IC50 values not specified

Evidence Dimension	Inhibition of LNCaP cell proliferation
Target Compound Data	Significant inhibition observed
Comparator Or Baseline	Bicalutamide and Enzalutamide: Significant inhibition observed
Quantified Difference	Equal inhibition efficiency (no significant difference in efficacy)
Conditions	AR-responsive LNCaP human prostate cancer cells; concentrations and specific IC50 values not explicitly reported but described as exhibiting 'equal inhibition efficiency' [1]

Why This Matters

This demonstrates that FL442 is not a weak or partial antagonist; it achieves a level of cellular potency comparable to the most widely used antiandrogens, making it a valid tool for AR pathway interrogation.

• [1] Poutiainen PK, Huhtala T, Jääskeläinen T, Petsalo A, Küblbeck J, Kaikkonen S, Palvimo JJ, Raunio H, Närvänen A, Peräkylä M, Juvonen RO, Honkakoski P, Laatikainen R, Pulkkinen JT. Preclinical pharmacology of FL442, a novel nonsteroidal androgen receptor modulator. Mol Cell Endocrinol. 2014 Apr 25;387(1-2):8-18. doi: 10.1016/j.mce.2014.02.008. PMID: 24565895. View Source

Prostate-Selective Tissue Accumulation

Following intraperitoneal (i.p.) administration in mice, FL442 exhibits strong and preferential accumulation in the prostate gland, indicating favorable tissue targeting [1]. The study notes that a high proportion of radioactivity was found in the prostate, distinguishing it from other tissues.

Prostate Accumulation

Reported

High relative accumulation in prostate vs other tissues

Supports prostate-specific distribution review

i.p. administration, 2h post-dose, [14C]FL442

Evidence Dimension	In vivo tissue distribution and prostate accumulation
Target Compound Data	Strong, preferential accumulation in the mouse prostate
Comparator Or Baseline	Baseline distribution to other tissues (e.g., liver, fat); specific comparator drug data not provided in the same study
Quantified Difference	Observed high relative accumulation in prostate compared to other tissues
Conditions	In vivo in male NMRI nude mice, measured 2 hours post i.p. administration of [¹⁴CN]FL442 [1]

Why This Matters

Tissue-specific accumulation is a valuable property for an AR modulator intended for prostate cancer research, suggesting the potential for enhanced target engagement and a more favorable therapeutic window compared to compounds with broader distribution.

• [1] Poutiainen PK, Huhtala T, Jääskeläinen T, Petsalo A, Küblbeck J, Kaikkonen S, Palvimo JJ, Raunio H, Närvänen A, Peräkylä M, Juvonen RO, Honkakoski P, Laatikainen R, Pulkkinen JT. Preclinical pharmacology of FL442, a novel nonsteroidal androgen receptor modulator. Mol Cell Endocrinol. 2014 Apr 25;387(1-2):8-18. doi: 10.1016/j.mce.2014.02.008. PMID: 24565895. View Source

In Vivo Antitumor Efficacy in LNCaP Xenograft

FL442 demonstrates significant in vivo antitumor activity in a LNCaP xenograft model, effectively inhibiting tumor growth even at low plasma concentrations of 30 ng/mL [1]. The compound has a relatively long half-life of 8 hours in mice and shows good metabolic stability .

In Vivo Response

Reported

Tumor growth inhibition at 30 ng/mL plasma; T½ ≈ 8h

Reported LNCaP xenograft model response context

50 mg/kg i.p. daily, NMRI nude mice

Evidence Dimension	In vivo antitumor efficacy in LNCaP xenograft model
Target Compound Data	Significant inhibition of tumor growth; T½ = 8 h; effective at 30 ng/mL plasma concentration [1]
Comparator Or Baseline	Vehicle-treated control group
Quantified Difference	Statistically significant reduction in tumor volume compared to vehicle controls
Conditions	Male NMRI nude mice bearing LNCaP xenografts, treated with FL442 i.p. at 50 mg/kg once daily. Pharmacokinetic parameters measured after a single i.p. dose of 20 mg/kg [1]

Why This Matters

This in vivo efficacy data, combined with a defined PK profile, is essential for researchers planning preclinical animal studies, allowing for rational experimental design and dose selection.

• [1] Poutiainen PK, Huhtala T, Jääskeläinen T, Petsalo A, Küblbeck J, Kaikkonen S, Palvimo JJ, Raunio H, Närvänen A, Peräkylä M, Juvonen RO, Honkakoski P, Laatikainen R, Pulkkinen JT. Preclinical pharmacology of FL442, a novel nonsteroidal androgen receptor modulator. Mol Cell Endocrinol. 2014 Apr 25;387(1-2):8-18. doi: 10.1016/j.mce.2014.02.008. PMID: 24565895. View Source

FL442 Research and Industrial Applications

AR F876L Enzalutamide Resistance Studies

FL442 is an ideal tool compound for studies focused on acquired resistance to enzalutamide. Its unique ability to maintain antagonist activity against the AR F876L mutant, which enzalutamide fails to inhibit, makes it suitable for investigating the functional consequences of this specific mutation and for screening combination therapies that could overcome resistance [1].

Comparative AR Antagonist Pharmacology

Researchers can use FL442 in comparative studies to dissect the functional differences between AR antagonists. Its distinct lack of partial agonist activity in AR-overexpressing VCaP cells, in contrast to bicalutamide, provides a specific phenotypic tool to explore the role of AR overexpression in driving disease progression and treatment response [1].

Preclinical Prostate Cancer Efficacy and PK

FL442 is well-suited for in vivo pharmacology studies. Its demonstrated efficacy in the LNCaP xenograft model at low plasma concentrations (30 ng/mL) and its characterized pharmacokinetic profile in mice (t½ ≈ 8h) provide a robust foundation for designing and interpreting preclinical studies [1].

Prostate Tissue Distribution and Targeting

Given its strong and selective accumulation in murine prostate tissue following i.p. administration, FL442 serves as a valuable probe for studying drug distribution to the prostate and for exploring the pharmacokinetic/pharmacodynamic (PK/PD) relationship of AR antagonists within the target organ [1].

Application

Selection Property

Validation Focus

AR F876L enzalutamide resistance studies

Antagonist activity at F876L mutant

F876L transcriptional assay context

Comparative AR antagonist pharmacology

Lack of partial agonism in AR-overexpressing cells

VCaP cell viability endpoint review

Preclinical prostate cancer xenograft studies

Reported in vivo model response and PK profile

LNCaP xenograft model with plasma exposure monitoring

Prostate tissue distribution research

Preferential prostate accumulation in murine model

Tissue distribution and target organ PK/PD review

• [1] Poutiainen PK, Huhtala T, Jääskeläinen T, Petsalo A, Küblbeck J, Kaikkonen S, Palvimo JJ, Raunio H, Närvänen A, Peräkylä M, Juvonen RO, Honkakoski P, Laatikainen R, Pulkkinen JT. Preclinical pharmacology of FL442, a novel nonsteroidal androgen receptor modulator. Mol Cell Endocrinol. 2014 Apr 25;387(1-2):8-18. doi: 10.1016/j.mce.2014.02.008. PMID: 24565895. View Source